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Abstract
This technical guide provides a comprehensive overview of 2,4,6-

Tris[(dimethylamino)methyl]phenol, a versatile molecule widely recognized for its catalytic

activity. This document delves into its chemical and physical properties, detailed synthesis

protocols, and its primary applications, with a focus on its role as a curing agent and

accelerator in epoxy resin systems. Quantitative data from various studies are summarized in

structured tables to facilitate comparison and analysis. Furthermore, this guide presents

detailed experimental methodologies and visual representations of chemical pathways and

workflows to support researchers and professionals in their scientific endeavors. While the

compound's primary applications are in materials science, this guide also touches upon its

toxicological profile, which is of relevance to health and safety considerations in any research

or development setting.

Introduction
2,4,6-Tris[(dimethylamino)methyl]phenol is an organic compound featuring a phenol ring

substituted with three dimethylaminomethyl groups at the ortho and para positions relative to

the hydroxyl group.[1] This unique structure, combining a phenolic hydroxyl group and tertiary

amine functionalities, is central to its chemical behavior and utility.[1] It is widely known by its

CAS Registry Number 90-72-2.[1] The molecule's chemical formula is C₁₅H₂₇N₃O.[1] A key
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application of this compound is as a catalyst for epoxy resin chemistry, where it can function as

a homopolymerization catalyst or as an accelerator for other curing agents.[2][3] It is

considered one of the most extensively used room-temperature accelerators for two-

component epoxy resin systems.[2][3]

Chemical and Physical Properties
2,4,6-Tris[(dimethylamino)methyl]phenol is an amber to red-brown liquid with an amine-like

odor.[4] It is less dense than water and its vapors are heavier than air.[4] A summary of its key

chemical and physical properties is presented in Table 1.

Property Value Reference(s)

IUPAC Name

2,4,6-

Tris[(dimethylamino)methyl]ph

enol

[1][2]

CAS Number 90-72-2 [1][2]

Molecular Formula C₁₅H₂₇N₃O [1][2]

Molecular Weight 265.39 g/mol [4]

Appearance Amber to red-brown liquid [4]

Odor Amine-like [4]

Boiling Point 130-135 °C at 1 mmHg [5]

Density 0.969 g/mL at 25 °C [5]

Flash Point 124 °C (closed cup) [3]

Refractive Index n20/D 1.516 [5]

Vapor Pressure <0.01 mmHg at 21 °C [5]

Solubility Moderately soluble in water [6]
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The most established method for synthesizing 2,4,6-Tris[(dimethylamino)methyl]phenol is the

Mannich reaction.[2][7] This organic reaction involves the aminoalkylation of the acidic protons

on the phenol ring with formaldehyde and dimethylamine.[7]

General Reaction Scheme
// Invisible nodes and edges for alignment p1 [style=invis, width=0]; p2 [style=invis, width=0];

phenol -> p1 [style=invis]; formaldehyde -> p1 [style=invis]; dimethylamine -> p1 [style=invis];

p1 -> product [label="Reaction\n(Heat)", color="#EA4335", fontcolor="#202124"]; } }

A diagram illustrating the reactants and products of the Mannich reaction.

Experimental Protocols
Several variations of the Mannich reaction have been reported for the synthesis of this

compound. Below are two detailed protocols.

Protocol 1: Synthesis using Paraformaldehyde

This method utilizes paraformaldehyde as the source of formaldehyde.[1]

Materials:

Phenol (1 equivalent)

Dimethylamine aqueous solution (e.g., 40%) (at least 3 equivalents)

Paraformaldehyde (at least 3 equivalents)

Procedure:

In a four-neck flask equipped with a stirrer, reflux condenser, and thermometer, add phenol

and the dimethylamine aqueous solution.

Stir the mixture at room temperature for 15-30 minutes until homogeneous.

At a temperature of 20-50 °C, add paraformaldehyde in portions over a period of 1 hour.[1]

Heat the reaction mixture to 70-80 °C and maintain for 2-3 hours.[1]
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After the reaction is complete, cool the mixture and perform an oil-water separation.

The organic layer is then subjected to vacuum distillation to remove residual water and

purify the product.[1]

Protocol 2: Synthesis using Formalin and an Organic Solvent

This protocol uses an aqueous formaldehyde solution (formalin) and an organic solvent.[8]

Materials:

Phenol (1 mole)

N,N'-tetramethylmethylene-bis-amine (1.51 moles)

Formalin (1.50 moles)

Methanol (10-20 wt%)

Procedure:

Heat a mixture of phenol, N,N'-tetramethylmethylene-bis-amine, formalin, and methanol in

an autoclave to 65 °C.[8]

Incubate the reaction at this temperature for 2 hours.[8]

After the reaction, distill off the methanol from the reaction mixture.

Fractionate the remaining mixture. The product fraction is isolated at a boiling point of 140-

145 °C / 5 mm Hg.[8] A yield of 94.6% has been reported for this method.[8]

Synthesis Workflow
A flowchart of the synthesis and purification process.

Applications in Epoxy Resin Systems
The primary industrial application of 2,4,6-Tris[(dimethylamino)methyl]phenol is as a catalyst

and curing accelerator for epoxy resins.[2][3] It can be used alone as a curing agent or in

combination with other hardeners such as polyamides, amidoamines, and anhydrides.
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Mechanism of Action in Epoxy Curing
2,4,6-Tris[(dimethylamino)methyl]phenol, a tertiary amine, acts as a Lewis base catalyst. The

tertiary amine groups facilitate the ring-opening polymerization of the epoxy groups. The

mechanism involves the tertiary amine activating the epoxide ring, making it more susceptible

to nucleophilic attack by the curing agent (e.g., an amine or anhydride). This catalytic action

lowers the activation energy of the curing reaction, thereby increasing the cure speed.[1]

Catalytic Role in Epoxy-Anhydride Curing:

A simplified diagram of the catalytic cycle in epoxy-anhydride systems.

Performance as a Curing Accelerator
The addition of 2,4,6-Tris[(dimethylamino)methyl]phenol significantly impacts the curing

characteristics and final properties of epoxy resins.

Effect on Curing Kinetics:

Studies using Differential Scanning Calorimetry (DSC) have shown that increasing the

concentration of 2,4,6-Tris[(dimethylamino)methyl]phenol in an epoxy-anhydride system

decreases the apparent activation energy and the reaction temperature of the curing process.

[9] This confirms its role as an effective accelerator.[9]

Effect on Mechanical and Thermal Properties:

The concentration of the accelerator influences the mechanical properties of the cured epoxy.

For instance, in one study, the addition of 1% and 2% of the accelerator enhanced the high-

temperature performance and tensile strength of the cured resin.[9] However, a 3%

concentration showed a weakening effect, suggesting that an optimal concentration exists for

specific formulations.[9]

Another study on recyclable epoxy-anhydride resins provides quantitative data on the effect of

the formulation on the final properties, where 2,4,6-Tris[(dimethylamino)methyl]phenol was

used as a catalyst. The formulations and resulting properties are summarized in Table 2.
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Formulati
on

DGEBA
(g)

GA (g)
DMP-30
(g)

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Glass
Transition
Temp.
(Tg) (°C)

Epoxy1 10 3.35 0.27 70.1 ± 2.5 4.5 ± 0.3 105.3

Epoxy2 10 4.19 0.29 75.3 ± 3.1 5.2 ± 0.4 112.8

Epoxy3 10 5.03 0.31 80.2 ± 2.8 6.1 ± 0.5 118.5

Epoxy4 10 5.87 0.32 72.4 ± 3.5 5.5 ± 0.6 110.2

Epoxy5 10 6.71 0.34 65.8 ± 4.0 4.8 ± 0.7 102.1

Data

adapted

from a

study on

recyclable

epoxy-

anhydride

resins.[10]

DGEBA:

Diglycidyl

ether of

bisphenol

A; GA:

Glutaric

anhydride.

Other Applications
Besides its primary role in epoxy systems, 2,4,6-Tris[(dimethylamino)methyl]phenol is also

used in other areas:

Polyurethane Chemistry: It serves as a trimerization catalyst in the production of

polyurethanes, promoting the reaction between isocyanates and polyols.[2][7]
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Synthesis of Functional Materials: Its high functionality makes it a useful building block in

organic synthesis for creating specialized materials such as anion exchange membranes for

fuel cells.[7]

Spectroscopic Data
Characterization of 2,4,6-Tris[(dimethylamino)methyl]phenol is typically performed using

various spectroscopic techniques.

¹H NMR: Proton NMR spectra are available for this compound, providing information about

the hydrogen atoms in the molecule.

FT-IR: Fourier-transform infrared spectroscopy reveals the vibrational modes of the

molecule. The FT-IR spectrum has been recorded in the 4000–400 cm⁻¹ range.[7]

Mass Spectrometry: Mass spectral data, including GC-MS, are available from databases

such as PubChem and the NIST WebBook.[9][11]

Toxicological and Safety Information
2,4,6-Tris[(dimethylamino)methyl]phenol is a corrosive substance that can cause severe skin

burns and eye damage.[12] It is harmful if swallowed or in contact with skin.[12] Due to its toxic

and corrosive nature, appropriate personal protective equipment, including gloves, goggles,

and protective clothing, should be worn when handling this chemical.[12] It is also known to be

a skin sensitizer, and repeated exposure can lead to allergic contact dermatitis.[13]

Conclusion
2,4,6-Tris[(dimethylamino)methyl]phenol is a commercially significant compound with a well-

established role as a catalyst and accelerator in the polymer industry, particularly for epoxy and

polyurethane systems. Its synthesis via the Mannich reaction is a robust and scalable process.

The ability of this compound to significantly influence the curing kinetics and final properties of

thermosetting polymers makes it an invaluable tool for formulators and materials scientists.

While its toxicological profile necessitates careful handling, its performance benefits have

solidified its position in a wide range of industrial applications. This guide provides a

foundational understanding of this versatile chemical for researchers and professionals in

materials science and related fields. The lack of significant biological activity data, beyond
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toxicology, suggests its limited direct applicability in drug development, although its use in

creating polymeric materials for biomedical applications could be an area for future exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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